Cas no 63537-33-7 (7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)-)

7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)- structure
63537-33-7 structure
Product Name:7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)-
CAS No:63537-33-7
MF:C14H14N4O
MW:254.287162303925
CID:4537838
PubChem ID:1237117
Update Time:2025-04-24

7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)-
    • 7H-Pyrazolo[3,4-d]pyridazin-7-one,2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)-
    • SCHEMBL17329066
    • ALBB-033516
    • 3,4-Dimethyl-2-(p-tolyl)-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one
    • A1-39344
    • 3,4-Dimethyl-2-(p-tolyl)-2H-pyrazolo[3,4-d]pyridazin-7(6H)-one
    • 3,4-dimethyl-2-(4-methylphenyl)-6H-pyrazolo[3,4-d]pyridazin-7-one
    • 3,4-dimethyl-2-(4-methylphenyl)-2,6-dihydro-7H-pyrazolo[3,4-d]pyridazin-7-one
    • LS-12747
    • 63537-33-7
    • CS-0102993
    • H29539
    • AKOS004911424
    • 3,4-dimethyl-2-(4-methylphenyl)-2H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
    • Inchi: 1S/C14H14N4O/c1-8-4-6-11(7-5-8)18-10(3)12-9(2)15-16-14(19)13(12)17-18/h4-7H,1-3H3,(H,16,19)
    • InChI Key: IHYBFYXYWPZNOB-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C(C)=NN1)=C(C)N(C1C=CC(C)=CC=1)N=2

Computed Properties

  • Exact Mass: 254.11676108Da
  • Monoisotopic Mass: 254.11676108Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 59.3Ų

7H-Pyrazolo[3,4-d]pyridazin-7-one, 2,6-dihydro-3,4-dimethyl-2-(4-methylphenyl)- Pricemore >>

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